7-[2-(4-Fluorophenyl)-2-oxoethoxy]-2-methyl-3-phenylchromen-4-one

• IUPAC Name: 7-[2-(4-fluorophenyl)-2-oxoethoxy]-2-methyl-3-phenylchromen-4-one
• InChI: InChI=1S/C24H17FO4/c1-15-23(17-5-3-2-4-6-17)24(27)20-12-11-19(13-22(20)29-15)28-14-21(26)16-7-9-18(25)10-8-16/h2-13H,14H2,1H3
• InChI Key: WWQKAORHPAVBEP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OCC(=O)C3=CC=C(C=C3)F)C4=CC=CC=C4
• Molecular Formula: C24H17FO4
• Molecular Weight: 388.4 g/mol

Description

The compound “7-[2-(4-Fluorophenyl)-2-oxoethoxy]-2-methyl-3-phenylchromen-4-one” is a unique chemical with the linear formula C18H13FO4. It has a molecular weight of 312.3. This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C18H13FO4. This indicates that the molecule is composed of 18 carbon atoms, 13 hydrogen atoms, 1 fluorine atom, and 4 oxygen atoms.

Scientific Research Applications

Fluorogenic Probes for Biological Applications

• Studies have highlighted the use of fluorogenic compounds, including fluorophenyl derivatives, as probes for detecting various biological activities. For instance, fluorogenic organophosphorus compounds have been used to determine the inhibitory potency against human acetylcholinesterase and for the enzymatic hydrolysis of nerve agent mimics by human enzymes. This demonstrates the utility of fluorophenyl compounds in developing sensitive assays for enzyme activity and potentially for the detection of toxic substances (Blum et al., 2008).

Environmental Monitoring and Analysis

• Certain fluorophenyl compounds have been evaluated for their environmental occurrence and potential toxicity. For example, polychlorinated biphenyl (PCB) congeners, which may contain fluorophenyl groups, have been studied for their abundance in the environment and the implications for ecosystem and human health. This research underscores the importance of congener-specific analysis for understanding the environmental impact of such compounds (McFarland & Clarke, 1989).

Advanced Materials and Chemical Sensing

• The design of fluorescent probes for sensing protons and water has incorporated fluorophenyl derivatives. These probes have applications in measuring the microviscosity in biological systems, indicating the potential of fluorophenyl compounds in developing advanced materials for chemical sensing and imaging (Kuimova et al., 2008).

Safety and Hazards

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